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Introduction

K2-B4-5e is a novel serine/threonine kinase that has been identified as a critical regulator of
neuroinflammatory processes. Pre-clinical studies suggest that dysregulation of K2-B4-5e
activity is implicated in the pathogenesis of various neurodegenerative diseases. These
application notes provide a comprehensive overview of the in vivo models available for
studying K2-B4-5e function and detailed protocols for their use in research and drug
development.

K2-B4-5e Signaling Pathway

K2-B4-5e is a downstream effector of the Toll-like receptor 4 (TLR4) signaling pathway, a key
pathway in the innate immune response. Upon activation by lipopolysaccharide (LPS), TLR4
recruits the adaptor protein MyD88, leading to the activation of a signaling cascade that results
in the phosphorylation and activation of K2-B4-5e. Activated K2-B4-5e, in turn, phosphorylates
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and activates the transcription factor NF-kB, leading to the expression of pro-inflammatory
cytokines such as TNF-a and IL-6.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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